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Compound of Interest

Compound Name: 4alpha-Phorbol

Cat. No.: B3422648

The TRPV4 Channel: A Multi-Modal Signal
Integrator

TRPV4 is a calcium-permeable cation channel expressed in a wide range of tissues, including
the vascular endothelium, lungs, kidneys, skin, and sensory neurons.[1] Its activation initiates
an influx of Ca2*, a crucial second messenger that triggers a cascade of downstream signaling
events.[4][5] The channel's ability to respond to a variety of stimuli highlights its role as a
cellular sensor.

Key Activation Modalities:

e Mechanical Stimuli: Responds to changes in cell volume due to osmotic stress and direct
mechanical forces like fluid shear stress.[1][6][7]

o Thermal Stimuli: Activated by temperatures in the warm range, typically between 27-35°C.[1]

[8]

e Endogenous Ligands: Activated by arachidonic acid and its metabolites, such as
epoxyeicosatrienoic acids (EETS).[1][6]

e Exogenous Ligands: Modulated by synthetic small molecules, including phorbol esters and
other potent agonists and antagonists.[1]
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The activation of TRPV4 leads to a localized increase in intracellular calcium, which can then
engage various signaling pathways involving calmodulin, protein kinase C (PKC), and
transcription factors like NF-kB, ultimately influencing cellular function.[1][9][10]
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Cell Preparation

1. Cell Seeding
Seed TRPV4-expressing cells
in a 96-well plate

'

2. Cell Culture
Incubate for 24-48h
to allow attachment

Assay Execution

3. Dye Loading
Incubate cells with
Fluo-4 AM dye solution

'

4. Compound Addition
Add test compounds (agonists)
or pre-incubate (antagonists)

'

Data Ajnalysis
Y

6. Data Normalization
Normalize fluorescence values
to baseline

'

7. Dose-Response Curve
Plot response vs. compound
concentration

5. Signal Detection
Measure fluorescence intensity
over time in a plate reader

'

8. ECso / ICs0 Calculation
Fit data with a sigmoidal
function to determine potency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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